Cas no 2166981-02-6 (hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine)

hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine structure
2166981-02-6 structure
Product Name:hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine
CAS No:2166981-02-6
MF:C10H17NO
MW:167.248082876205
CID:6607195
PubChem ID:165740310
Update Time:2025-07-08

hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine Chemical and Physical Properties

Names and Identifiers

    • hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine
    • hexahydro-3'H-spiro[cyclobutane-1,2'-cyclopenta[e][1,3]oxazine]
    • 2166981-02-6
    • EN300-1278688
    • Inchi: 1S/C10H17NO/c1-3-8-7-11-10(5-2-6-10)12-9(8)4-1/h8-9,11H,1-7H2
    • InChI Key: ZUSTVDMSNLHMSW-UHFFFAOYSA-N
    • SMILES: O1C2CCCC2CNC21CCC2

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 21.3Ų

hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine Pricemore >>

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Additional information on hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine

Hexahydro-3'H-Spirocyclobutane-1,2'-Cyclopentae1,3oxazine: A Comprehensive Overview

The compound with CAS No. 2166981-02-6, commonly referred to as hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spiro structure, which consists of a cyclobutane ring fused to a cyclopentane ring via an oxazine moiety. The spiro arrangement imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine in the development of advanced materials. Researchers have explored its role as a building block for constructing complex molecular architectures. For instance, its ability to undergo various types of polymerization reactions has been extensively studied. These findings suggest that the compound could serve as a versatile precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties.

In addition to its role in polymer chemistry, hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine has also been investigated for its potential in drug delivery systems. The compound's unique structure allows for the incorporation of functional groups that can enhance drug solubility and bioavailability. Recent experiments have demonstrated that derivatives of this compound can act as carriers for poorly water-soluble drugs, significantly improving their pharmacokinetic profiles.

The synthesis of hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted dienes or trienes under acidic or basic conditions. The optimization of these reaction pathways has been a focus of recent research efforts, with the aim of achieving higher yields and better-defined product structures.

From an environmental standpoint, the compound's biodegradability and eco-friendliness have also been evaluated. Initial studies indicate that under certain conditions, hexahydro-3'H-spirocyclobutane-1,2'-cyclopentae1,3oxazine can undergo microbial degradation, making it a potentially sustainable option for various applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, CAS No. 2166981-02-6 represents a fascinating compound with a wide range of potential applications. Its unique spiro structure and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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